2-[[2-[2-(butylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-(4-chlorophenyl)butanamide

• IUPAC Name: 2-[[2-[2-(butylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-(4-chlorophenyl)butanamide
• InChI: InChI=1S/C26H28ClN5O3S/c1-3-5-14-28-22(33)15-20-25(35)32-23(30-20)18-8-6-7-9-19(18)31-26(32)36-21(4-2)24(34)29-17-12-10-16(27)11-13-17/h6-13,20-21H,3-5,14-15H2,1-2H3,(H,28,33)(H,29,34)
• InChI Key: XFFRUXUZIULYNW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SC(CC)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C26H28ClN5O3S
• Molecular Weight: 526.1 g/mol

Description

2-[[2-[2-(butylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-(4-chlorophenyl)butanamide is a useful research compound. Its molecular formula is C26H28ClN5O3S and its molecular weight is 526.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Pharmacologically Active Molecules

Several studies have focused on synthesizing derivatives of quinazolinone compounds, aiming to explore their biological activities. For instance, the design and synthesis of novel 2-((E)-2-aryl-1-ethenyl)-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4- dihydro-4-quinolinones analogs demonstrated significant biological activity against standard strains, highlighting the therapeutic potential of these compounds in antimicrobial and antifungal applications (Anisetti & Reddy, 2012). This suggests that derivatives of the target compound could also have potential applications in developing new antibacterial and antifungal therapies.

Organic Synthesis and Catalysis

Research into the reactions of related compounds has led to new synthesis methodologies for various heterocyclic compounds. For example, the oxidative desulfurization of dibenzothiophene and diesel over synthesized hybrid materials highlights the role of such compounds in catalysis and organic synthesis, potentially leading to advancements in environmental remediation technologies (Zhang et al., 2011). This indicates the potential utility of quinazolinone derivatives in catalytic processes, particularly in the field of green chemistry.

Development of Antitumor Agents

The synthesis and biological evaluation of new 3H-quinazolin-4-one derivatives derived from reactions involving thioxoquinazolinone precursors have shown that these compounds exhibit antimicrobial activity. This research underlines the potential of quinazolinone derivatives in the development of new antitumor agents, as well as their use in studying the biological mechanisms of cancer (Saleh et al., 2004).